Cas no 2639433-31-9 (tert-butyl 1-(aminomethyl)-3-(trifluoromethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate)

• Product Name: tert-butyl 1-(aminomethyl)-3-(trifluoromethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate
• CAS No: 2639433-31-9
• MF: C₁₂H₁₈F₃NO₃
• MW: 281.271434307098
• CID: 5665048
• PubChem ID: 165902309
• Update Time: 2025-07-22

tert-butyl 1-(aminomethyl)-3-(trifluoromethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27732752
• 2639433-31-9
• tert-butyl 1-(aminomethyl)-3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
• tert-butyl 1-(aminomethyl)-3-(trifluoromethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate

• Inchi： 1S/C12H18F3NO3/c1-9(2,3)19-8(17)11-4-10(5-11,6-16)18-7(11)12(13,14)15/h7H,4-6,16H2,1-3H3
• InChI Key： JNHHJIFPVPRKOI-UHFFFAOYSA-N
• SMILES： FC(C1C2(C(=O)OC(C)(C)C)CC(CN)(C2)O1)(F)F

Computed Properties

• Exact Mass: 281.12387792g/mol
• Monoisotopic Mass: 281.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.6Ų

Additional information on tert-butyl 1-(aminomethyl)-3-(trifluoromethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate

Professional Introduction to Tert-butyl 1-(aminomethyl)-3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate (CAS No. 2639433-31-9)

Tert-butyl 1-(aminomethyl)-3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate, with the CAS number 2639433-31-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its bicyclic structure, which incorporates both oxygen and nitrogen heteroatoms, making it a versatile scaffold for the development of novel bioactive agents.

The presence of a tert-butyl group at the 4-position of the carboxylate moiety contributes to the overall stability and lipophilicity of the molecule, which is often a critical factor in drug design. The trifluoromethyl substituent at the 3-position of the bicyclic ring further enhances the compound's metabolic stability and binding affinity to biological targets. These structural features make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of bicyclic compounds due to their unique pharmacological properties. The bicyclo[2.1.1]hexane core is particularly noteworthy because it mimics the conformational flexibility of natural products while providing a rigid framework that can be fine-tuned to optimize biological activity. The incorporation of both oxygen and nitrogen heteroatoms into this scaffold allows for the formation of hydrogen bonds and other non-covalent interactions, which are essential for effective binding to biological targets.

One of the most compelling aspects of Tert-butyl 1-(aminomethyl)-3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate is its potential as a building block for more complex drug candidates. The presence of an aminomethyl group at the 1-position provides a site for further functionalization, enabling chemists to attach various pharmacophores or linkers that can enhance target specificity and pharmacokinetic properties. This modular approach is particularly valuable in drug discovery, where rapid and efficient synthesis of diverse molecular libraries is essential.

The trifluoromethyl group, in particular, has been extensively studied for its ability to modulate drug efficacy and metabolic stability. In many cases, trifluoromethyl-substituted compounds exhibit improved binding affinities to biological targets due to the electron-withdrawing nature of fluorine atoms. Additionally, this substitution pattern often enhances metabolic resistance, making such compounds more suitable for long-term therapeutic use.

Recent advances in computational chemistry have also facilitated the design and optimization of molecules like Tert-butyl 1-(aminomethyl)-3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate. By leveraging high-throughput virtual screening and molecular modeling techniques, researchers can rapidly identify promising candidates for further experimental validation. These computational methods have become indispensable tools in modern drug discovery, allowing for the efficient screening of large chemical libraries and the identification of novel bioactive scaffolds.

The synthesis of this compound presents several challenges due to its complex cyclic structure and multiple functional groups. However, recent methodologies have demonstrated that multi-step synthetic routes can be developed that are both efficient and scalable. For instance, transition-metal-catalyzed reactions have been employed to construct key bicycle motifs, while protecting group strategies have been utilized to ensure regioselective functionalization.

In conclusion, Tert-butyl 1-(aminomethyl)-3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate (CAS No. 2639433-31-9) represents a promising lead compound in pharmaceutical research. Its unique structural features, including the presence of a tert-butyl group, a trifluoromethyl substituent, and an aminomethyl moiety, make it an ideal candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents.